5-Methyl-3-hexen-2-one
5-Methyl-3-hexen-2-one
Brand Name:
Vulcanchem
CAS No.:
1821-29-0
VCID:
VC0238795
InChI:
InChI=1S/C7H12O/c1-6(2)4-5-7(3)8/h4-6H,1-3H3/b5-4+
SMILES:
CC(C)C=CC(=O)C
Molecular Formula:
C7H12O
Molecular Weight:
112.17 g/mol
5-Methyl-3-hexen-2-one
CAS No.: 1821-29-0
Main Products
VCID: VC0238795
Molecular Formula: C7H12O
Molecular Weight: 112.17 g/mol
CAS No. | 1821-29-0 |
---|---|
Product Name | 5-Methyl-3-hexen-2-one |
Molecular Formula | C7H12O |
Molecular Weight | 112.17 g/mol |
IUPAC Name | (E)-5-methylhex-3-en-2-one |
Standard InChI | InChI=1S/C7H12O/c1-6(2)4-5-7(3)8/h4-6H,1-3H3/b5-4+ |
Standard InChIKey | IYMKNYVCXUEFJE-SNAWJCMRSA-N |
Isomeric SMILES | CC(C)/C=C/C(=O)C |
SMILES | CC(C)C=CC(=O)C |
Canonical SMILES | CC(C)C=CC(=O)C |
Density | 0.838-0.843 |
Physical Description | clear colourless liquid; pungent metalic odou |
Solubility | insoluble in water Miscible at room temperature (in ethanol) |
Synonyms | (E)-5-methylhex-3-en-2-one |
PubChem Compound | 5363140 |
Last Modified | Nov 11 2021 |
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